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Compound of Interest

3-Bromo-5-fluorophenylboronic
Compound Name: o
aci

Cat. No.: B1284257

An In-depth Technical Guide to the Safety of 3-Bromo-5-fluorophenylboronic acid

This document provides a comprehensive overview of the safety information for 3-Bromo-5-
fluorophenylboronic acid (CAS No: 849062-37-9), intended for researchers, scientists, and
professionals in drug development. The information is compiled from various Safety Data
Sheets (SDS) to ensure a thorough understanding of the compound's hazards, handling
procedures, and emergency responses.

Hazard Identification and Classification

3-Bromo-5-fluorophenylboronic acid is classified as a hazardous substance. The primary
hazards are related to irritation of the skin, eyes, and respiratory system, and it is harmful if
swallowed.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Harmful: It is also reported as harmful by inhalation, in contact with skin, and if swallowed.[1]
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GHS Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1][3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

The signal word associated with this chemical is "Warning".[2]

Physicochemical and Toxicological Data

A summary of the quantitative data available for 3-Bromo-5-fluorophenylboronic acid is

presented below. Toxicological and ecological data are limited.[1]

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula CeHsBBrFO2 [1]1[4]
Molecular Weight 218.816 g/mol [1]
Appearance Not specified [1]
Melting Point >300°C [1]
Flash Point 152.8 + 30.7 °C [1]
Vapour Pressure 0.0 £ 0.8 mmHg at 25°C [1]
Water Solubility Slightly soluble in water [1]

| LogP | 2.40 |[1] |

Table 2: Computational and Toxicological Data
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Parameter Value Source

Topological Polar Surface

Area (TPSA) qodeis [4]
Hydrogen Bond Acceptors 2 [4]
Hydrogen Bond Donors 2 [4]
Rotatable Bonds 1 [4]
Toxicological Information No data available [1]

| Ecological Information | No data available |[1] |

Experimental Protocols: Safety and Handling

Adherence to strict safety protocols is mandatory when handling 3-Bromo-5-
fluorophenylboronic acid. The following procedures are derived from standard safety data
sheets.

Engineering Controls and Personal Protective
Equipment (PPE)

» Methodology: All handling must be conducted in a well-ventilated area, preferably within a
chemical fume hood.[1][5]

» Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or glasses.[1]
o Hand Protection: Wear chemical-resistant gloves.[1]

o Body Protection: Wear standard laboratory clothing.[1]

Safe Handling and Storage

e Handling:
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[e]

The compound should only be handled by qualified personnel trained in managing
potentially hazardous chemicals.[1]

[e]

Avoid contact with skin and eyes.[2][5]

o

Prevent the formation of dust and aerosols.[2][5]

[¢]

Use non-sparking tools to prevent fire from electrostatic discharge.[2][5]

e Storage:
o Store in a tightly closed container.[5]
o The storage area should be cool, dry, and well-ventilated.[2]
o Keep the substance away from heat, flames, and sparks.[1]
o Store away from oxidizing agents.[1] A "Keep Cold" storage condition is also noted.[1]

Emergency and First-Aid Procedures

The following diagram outlines the workflow for first-aid response in case of accidental
exposure.
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Exposure Event
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Consult a Doctor
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Caption: First-aid workflow for exposure to 3-Bromo-5-fluorophenylboronic acid.

First-Aid Protocol Details:

« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the
person is not breathing, provide artificial respiration but avoid mouth-to-mouth resuscitation if
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the chemical was ingested or inhaled. Seek immediate medical attention.[2][6]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water. A doctor should be consulted.[2][6]

o Eye Contact: Rinse the eyes cautiously with pure water for at least 15 minutes. Consult a
doctor.[2][6]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or poison control center immediately.[2][6]

Fire-Fighting and Reactivity
Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.

e Hazardous Combustion Products: Combustion may produce toxic fumes, including carbon
monoxide, hydrogen fluoride, and hydrogen bromide.[1]

Stability and Reactivity

 Stability: The compound is stable under normal conditions.
» Conditions to Avoid: Heat, flames, and sparks should be avoided.[1]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[1]

The following diagram illustrates the logical relationship between hazard identification and the
recommended safety actions.
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Caption: Relationship between hazard identification and corresponding safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Bromo-5-fluorophenylboronic acid safety data sheet
(SDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284257#3-bromo-5-fluorophenylboronic-acid-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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